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Compound of Interest

Compound Name: D-Fructose-18O

Cat. No.: B15140473 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of isotopically labeled compounds is paramount. This guide provides detailed

procedural information for the operational use and disposal of D-Fructose-18O, a stable, non-

radioactive isotopically labeled form of D-Fructose.

Chemical and Physical Properties

The following table summarizes the key identification and physical properties of D-Fructose,

which are directly applicable to D-Fructose-18O.

Property Value

Molecular Formula C₆H₁₂O₆

Molar Mass
Approximately 182.17 g/mol (for the 18O

labeled version)

Appearance White solid

Melting Point 103 - 105 °C

pH 5-7 (1.8% solution at 25°C)[1]

Stability Stable under normal conditions[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
D-Fructose is not classified as a hazardous substance.[2][3][4] Consequently, D-Fructose-
18O, as a non-radioactive isotopically labeled compound, does not require special handling

beyond standard laboratory practices.[5] The primary potential hazard is the formation of dust

during handling.

The following table outlines the recommended personal protective equipment when handling D-
Fructose-18O.

Protection Type Recommended Equipment Notes

Eye/Face Protection
Safety glasses with side

shields or goggles.[2][6][7]

Essential to prevent eye

contact with dust particles.

Skin Protection Lab coat.

Protective gloves (e.g., nitrile)

are recommended as good

laboratory practice, although

some sources state hand

protection is not required.[2][3]

[6][8]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., P1 filter for

particles) is necessary if dust is

generated.[1][2][3][6]

Use in well-ventilated areas.[1]

[2][6][7]

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure the work area (e.g., laboratory bench, fume hood) is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Have spill cleanup materials readily accessible.
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Handling the Compound:

Wear the appropriate PPE as detailed in the table above.

Handle the solid material in a well-ventilated area to minimize dust inhalation. If there is a

risk of dust formation, handle the compound within a fume hood.

Avoid direct contact with skin and eyes.

Wash hands thoroughly after handling the material.[3][7]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][7][8]

The recommended storage temperature is between 15 – 25 °C.[2]

Keep away from strong oxidizing agents, as they are incompatible materials.[1][2][7]

Disposal Plan
Since D-Fructose-18O is a stable, non-radioactive isotopically labeled compound, it should not

be disposed of as radioactive waste.[5] The disposal procedure is the same as for standard D-

Fructose.

Waste Segregation:

Do not mix with radioactive waste.[5][9]

Collect waste D-Fructose-18O in a suitable, labeled container.

Disposal Route:

Dispose of the compound in accordance with local, state, and federal regulations for non-

hazardous chemical waste.

For spills, sweep or vacuum up the material and place it in a suitable container for

disposal. Avoid generating dust.[1][7]
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Workflow for Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of D-
Fructose-18O.

Handling Protocol

Disposal Protocol

Preparation

Don PPE

Handle Compound

Storage Segregate Waste

Generate Waste

Label Waste

Dispose as Non-Hazardous

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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